5-(4-(4-(2-Fluorophenyl)piperazin-1-yl)pyrimidin-5-yl)-3-(thiophen-3-yl)-1,2,4-oxadiazole

• IUPAC Name: 5-[4-[4-(2-fluorophenyl)piperazin-1-yl]pyrimidin-5-yl]-3-thiophen-3-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C20H17FN6OS/c21-16-3-1-2-4-17(16)26-6-8-27(9-7-26)19-15(11-22-13-23-19)20-24-18(25-28-20)14-5-10-29-12-14/h1-5,10-13H,6-9H2
• InChI Key: VZSMQIKBCFHOCI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)C3=NC=NC=C3C4=NC(=NO4)C5=CSC=C5
• Molecular Formula: C20H17FN6OS
• Molecular Weight: 408.5 g/mol
• CAS No.: 2034244-41-0

Description

5-(4-(4-(2-Fluorophenyl)piperazin-1-yl)pyrimidin-5-yl)-3-(thiophen-3-yl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C20H17FN6OS and its molecular weight is 408.46. The purity is usually 95%.
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Scientific Research Applications

Microwave-assisted Synthesis and Biological Activities

Compounds containing elements such as fluorophenylpiperazine, oxadiazole, and thiophene have been synthesized using microwave-assisted methods. These compounds were evaluated for their antimicrobial, antilipase, and antiurease activities. Notably, some exhibited moderate to good antimicrobial activity against test microorganisms, with specific compounds showing notable antiurease and antilipase activities (Başoğlu et al., 2013).

Synthesis, Characterization, and Biological Evaluation

A tert-butyl derivative closely related to the chemical structure was synthesized and characterized through various spectroscopic methods. This compound demonstrated modest antibacterial and moderate anthelmintic activities in in vitro evaluations (Sanjeevarayappa et al., 2015).

Antimicrobial Activity of Dithiocarbamate Derivatives

Dithiocarbamate derivatives bearing pyrimidine and piperazine groups were synthesized and assessed for antimicrobial efficacy against several microorganism strains. Certain derivatives showed high antimicrobial activity, underscoring the potential of these structural features in developing antimicrobial agents (Yurttaş et al., 2016).

Antitumor and Antibacterial Properties

Compounds featuring phenylpiperazine and pyrimidinyl groups have been synthesized and evaluated for their antitumor and antibacterial activities. Some derivatives demonstrated significant cytotoxicity against tumor cell lines and potent antibacterial activity against various pathogens (Naito et al., 2005), (Varshney et al., 2009).

Antimicrobial and Anti-Proliferative Activities

N-Mannich bases derived from 1,3,4-oxadiazole compounds, incorporating piperazine and phenyl groups, have been synthesized and tested for antimicrobial and anti-proliferative effects. Some of these compounds showed broad-spectrum antibacterial activities and potent anti-proliferative activity against various cancer cell lines (Al-Wahaibi et al., 2021).